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(2S,3R,4S,5S,6R)-2-(3,5-dihydroxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol (2S,3R,4S,5S,6R)-2-(3,5-dihydroxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol Phlorin is a natural product found in Gymnosporia senegalensis with data available.
Brand Name: Vulcanchem
CAS No.: 28217-60-9
VCID: VC20772233
InChI: InChI=1S/C12H16O8/c13-4-8-9(16)10(17)11(18)12(20-8)19-7-2-5(14)1-6(15)3-7/h1-3,8-18H,4H2
SMILES: C1=C(C=C(C=C1O)OC2C(C(C(C(O2)CO)O)O)O)O
Molecular Formula: C12H16O8
Molecular Weight: 288.25 g/mol

(2S,3R,4S,5S,6R)-2-(3,5-dihydroxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol

CAS No.: 28217-60-9

Cat. No.: VC20772233

Molecular Formula: C12H16O8

Molecular Weight: 288.25 g/mol

* For research use only. Not for human or veterinary use.

(2S,3R,4S,5S,6R)-2-(3,5-dihydroxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol - 28217-60-9

Specification

Description Phlorin is a natural product found in Gymnosporia senegalensis with data available.
CAS No. 28217-60-9
Molecular Formula C12H16O8
Molecular Weight 288.25 g/mol
IUPAC Name 2-(3,5-dihydroxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C12H16O8/c13-4-8-9(16)10(17)11(18)12(20-8)19-7-2-5(14)1-6(15)3-7/h1-3,8-18H,4H2
Standard InChI Key WXTPOHDTGNYFSB-UHFFFAOYSA-N
Isomeric SMILES C1=C(C=C(C=C1O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O
SMILES C1=C(C=C(C=C1O)OC2C(C(C(C(O2)CO)O)O)O)O
Canonical SMILES C1=C(C=C(C=C1O)OC2C(C(C(C(O2)CO)O)O)O)O
Appearance Powder
Melting Point 231 - 233 °C

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